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Compound of Interest

Compound Name: Tellurium trioxide

Cat. No.: B085038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tellurium trioxide (TeO₃) is a stable, solid oxide of tellurium. As a fine powder, it presents

potential health hazards if not handled correctly. These application notes provide detailed

safety precautions, handling protocols, and emergency procedures to ensure the safe use of

tellurium trioxide powder in a laboratory setting. Adherence to these guidelines is crucial to

minimize risk and maintain a safe research environment.

Hazard Identification and Toxicological Data
Tellurium trioxide is classified as harmful if swallowed or inhaled.[1] Inhalation of the dust may

cause respiratory irritation, while ingestion can lead to more severe health effects.[1] Chronic

exposure to tellurium compounds can result in a characteristic garlic-like odor of the breath,

sweat, and urine, caused by the metabolic formation of dimethyl telluride.
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Compound CAS Number GHS Classification
Acute Toxicity
(Oral)

Tellurium Trioxide 13451-18-8
Harmful if swallowed,

Harmful if inhaled[1]

No specific data

available

Tellurium Dioxide 7446-07-3

Harmful if inhaled,

May cause an allergic

skin reaction, May

damage the unborn

child, Suspected of

damaging fertility[2]

LD50 Oral - Rat -

>5,000 mg/kg[3]

Note: Specific quantitative toxicological data for Tellurium trioxide is not readily available. The

data for Tellurium dioxide is provided for reference but may not be directly applicable.

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure to Tellurium trioxide powder, a combination of engineering controls and

personal protective equipment must be utilized.

Engineering Controls
Ventilation: All handling of Tellurium trioxide powder should be conducted in a well-

ventilated area. A certified chemical fume hood or a glove box is highly recommended to

prevent the inhalation of airborne particles.[1] Local exhaust ventilation should be used at the

source of dust generation.

Containment: For procedures with a high potential for dust generation, consider using

enclosed systems or glove bags.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling Tellurium trioxide
powder.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects eyes from dust

particles that can cause

irritation.

Hand Protection
Impervious gloves (e.g., nitrile,

neoprene).[1]

Prevents skin contact with the

powder.

Body Protection
A lab coat or chemical-

resistant apron.[1]

Protects skin and personal

clothing from contamination.

Respiratory Protection
A NIOSH/MSHA-approved

respirator.[1]

Essential for preventing

inhalation of harmful dust,

especially when engineering

controls are not sufficient to

maintain exposure below

permissible limits.

Experimental Protocols: Safe Handling and Storage
Protocol for Weighing and Dispensing Tellurium Trioxide
Powder

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Don all required PPE as outlined in Section 3.2.

Decontaminate the work surface within the fume hood.

Procedure:

Place the container of Tellurium trioxide powder and a pre-tared, labeled receiving

container inside the fume hood.

Slowly and carefully open the stock container to avoid creating airborne dust.
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Use a clean, designated spatula to transfer the desired amount of powder to the receiving

container.

Avoid tapping or shaking the spatula, which can generate dust.

Securely close both containers immediately after dispensing.

Cleanup:

Carefully wipe down the spatula and work surface with a damp cloth or paper towel to

collect any residual powder.

Dispose of all contaminated materials in a designated hazardous waste container.

Wash hands thoroughly after completing the procedure and removing PPE.

Storage Protocol
Store Tellurium trioxide powder in a tightly sealed, clearly labeled container.[1]

Keep the container in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials.[1] Although specific incompatibilities for Tellurium
trioxide are not listed, it is prudent to store it away from strong acids, bases, and oxidizing

agents, which are incompatible with other tellurium compounds.[3]

Emergency Procedures
Spill Response Protocol

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

PPE: Don appropriate PPE, including respiratory protection, before entering the spill area.

Containment & Cleanup:
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For small spills, carefully cover the powder with an absorbent material like vermiculite or

sand to prevent it from becoming airborne.

Gently sweep the mixture into a designated, labeled hazardous waste container.[3] Avoid

creating dust.

For larger spills, it may be necessary to wet the material to prevent dust generation.

Once the bulk of the material is collected, decontaminate the spill area with a suitable

cleaning agent and dispose of all cleanup materials as hazardous waste.

Reporting: Report the spill to the appropriate safety personnel.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[1]

Skin Contact

Remove contaminated clothing. Promptly flush

the affected skin with soap and water. If irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the eyelids

to ensure thorough rinsing. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1]

Visualized Workflows and Relationships

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://prochemonline.com/wp-content/uploads/2021/06/3446.TelluriumOxide.pdf
https://www.kojundo.co.jp/dcms_media/other/TEO02PAEG.pdf
https://www.kojundo.co.jp/dcms_media/other/TEO02PAEG.pdf
https://www.kojundo.co.jp/dcms_media/other/TEO02PAEG.pdf
https://www.kojundo.co.jp/dcms_media/other/TEO02PAEG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don PPE

Ensure Proper Ventilation
(Fume Hood)

Weigh/Dispense Powder

Store in Sealed Container

Decontaminate Work Area

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: Workflow for handling Tellurium trioxide powder.
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Caption: Emergency response protocol for a Tellurium trioxide powder spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b085038?utm_src=pdf-custom-synthesis
https://www.kojundo.co.jp/dcms_media/other/TEO02PAEG.pdf
https://www.carlroth.com/medias/SDB-0321-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI3MTh8YXBwbGljYXRpb24vcGRmfGFETmxMMmd6WkM4NU1UZzBOall6T0RNd05UVTRMMU5FUWw4d016SXhYMDFVWDBWT0xuQmtaZ3w0MWY0OTliODIzNWUxNTE1YzE0OGJiOTEzNWVhZjFkNTI2MDBlNTUxYWU5NTNjNzMyYWU3YjcxYmNhZTJhMTNl
https://prochemonline.com/wp-content/uploads/2021/06/3446.TelluriumOxide.pdf
https://www.benchchem.com/product/b085038#safety-precautions-for-handling-tellurium-trioxide-powder
https://www.benchchem.com/product/b085038#safety-precautions-for-handling-tellurium-trioxide-powder
https://www.benchchem.com/product/b085038#safety-precautions-for-handling-tellurium-trioxide-powder
https://www.benchchem.com/product/b085038#safety-precautions-for-handling-tellurium-trioxide-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

